Cas no 151590-27-1 (3-(4-chloro-1H-indol-3-yl)propanoic acid)
3-(4-chloro-1H-indol-3-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Chloro-3-indolyl)propanoic Acid
- 3-(4-chloro-1H-indol-3-yl)propanoic acid
- SY250619
-
- MDL: MFCD10035282
- Inchi: 1S/C11H10ClNO2/c12-8-2-1-3-9-11(8)7(6-13-9)4-5-10(14)15/h1-3,6,13H,4-5H2,(H,14,15)
- InChI Key: PAXWJSPBZACTSD-UHFFFAOYSA-N
- SMILES: ClC1=C([H])C([H])=C([H])C2=C1C(=C([H])N2[H])C([H])([H])C([H])([H])C(=O)O[H]
Computed Properties
- Exact Mass: 223.0400063g/mol
- Monoisotopic Mass: 223.0400063g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 53.1
3-(4-chloro-1H-indol-3-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D779389-1g |
3-(4-Chloro-3-indolyl)propanoic Acid |
151590-27-1 | 95% | 1g |
$1045 | 2024-07-20 | |
| eNovation Chemicals LLC | D779389-1g |
3-(4-Chloro-3-indolyl)propanoic Acid |
151590-27-1 | 95% | 1g |
$1045 | 2025-02-18 | |
| eNovation Chemicals LLC | D779389-1g |
3-(4-Chloro-3-indolyl)propanoic Acid |
151590-27-1 | 95% | 1g |
$1045 | 2025-02-20 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY250619-1g |
3-(4-Chloro-3-indolyl)propanoic Acid |
151590-27-1 | ≥95% | 1g |
¥8100.00 | 2025-04-18 |
3-(4-chloro-1H-indol-3-yl)propanoic acid Related Literature
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
Additional information on 3-(4-chloro-1H-indol-3-yl)propanoic acid
Introduction to 3-(4-chloro-1H-indol-3-yl)propanoic acid (CAS No. 151590-27-1)
3-(4-chloro-1H-indol-3-yl)propanoic acid, with the CAS number 151590-27-1, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This indole derivative is characterized by its unique structural features, which include a chlorinated indole ring and a propanoic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.
The chemical structure of 3-(4-chloro-1H-indol-3-yl)propanoic acid is represented by the formula C12H10ClNO2. The presence of the chlorinated indole ring imparts specific electronic and steric properties that can influence its interactions with biological targets. The propanoic acid group, on the other hand, provides the compound with carboxylic acid functionality, which can participate in hydrogen bonding and other non-covalent interactions crucial for its biological activity.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(4-chloro-1H-indol-3-yl)propanoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-(4-chloro-1H-indol-3-yl)propanoic acid could be a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 3-(4-chloro-1H-indol-3-yl)propanoic acid has also been investigated for its potential neuroprotective properties. Research has demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of 3-(4-chloro-1H-indol-3-yl)propanoic acid are attributed to its ability to modulate key signaling pathways involved in cell survival and death.
The pharmacokinetic properties of 3-(4-chloro-1H-indol-3-yl)propanoic acid have also been studied to assess its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and can readily cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) disorders.
In addition to its therapeutic potential, 3-(4-chloro-1H-indol-3-yl)propanoic acid has been explored for its use as a research tool in chemical biology. Its ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes and identifying novel drug targets. Researchers have utilized this compound to investigate the role of indole derivatives in various physiological and pathological conditions.
The synthesis of 3-(4-chloro-1H-indol-3-yl)propanoic acid has been optimized to improve yield and purity. Several synthetic routes have been reported, including methods involving palladium-catalyzed coupling reactions and Grignard reactions. These synthetic strategies provide chemists with flexible options to produce this compound on a larger scale for both research and commercial purposes.
In conclusion, 3-(4-chloro-1H-indol-3-yl)propanoic acid (CAS No. 151590-27-1) is a versatile compound with promising therapeutic potential in various fields, including anti-inflammatory and neuroprotective applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development as a novel therapeutic agent. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for its potential use in clinical settings.
151590-27-1 (3-(4-chloro-1H-indol-3-yl)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)